BENGHE Foundational & Exploratory

Check Availability & Pricing

Synonyms and alternative names for 5-TRITC in
literature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tetramethylrhodamine-5-
Compound Name: S
isothiocyanate

Cat. No.: B149028

An In-depth Technical Guide to 5-TRITC: Synonyms, Properties, and Applications

For researchers, scientists, and drug development professionals, a comprehensive
understanding of fluorescent labeling reagents is paramount. Tetramethylrhodamine-5-
isothiocyanate (5-TRITC), a widely utilized amine-reactive fluorescent dye, plays a crucial role
in the visualization and tracking of biomolecules. This guide provides a detailed overview of 5-
TRITC, encompassing its various synonyms and alternative names found in scientific literature,
its key quantitative properties, and a detailed protocol for its application in protein labeling.

Synonyms and Alternative Names

In scientific literature and commercial products, 5-TRITC is referred to by a variety of names. A
clear understanding of these synonyms is essential for accurate literature searches and
product selection.

o Systematic Name: Tetramethylrhodamine-5-isothiocyanate[1][2][3][4][5][6]
e Common Abbreviation: 5-TRITC[1][2][3][4][7]

e Isomer Designation: G isomer[7][8]

» Related Isomers and Mixtures:

o 6-TRITC (Isomer IN[1][4][9]
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o 5(6)-TRITC (A mixture of 5- and 6-isomers)[4][10]
o TRITC (Often used to refer to the mixture of isomers)[9][10]
e Depositor-Supplied Synonyms:
o 5-Isothiocyanato-tetramethylrhodamine
o Xanthylium, 9-(2-carboxy-5-isothiocyanatophenyl)-3,6-bis(dimethylamino)-, inner salt
o 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-isothiocyanatobenzoate
e CAS Number: 80724-19-2[1][2][4][5]1[6][7]

Quantitative Data

The photophysical and chemical properties of 5-TRITC are critical for its effective use in
fluorescence-based assays. The following table summarizes key quantitative data for 5-TRITC.

Property Value References
Molecular Formula C25H21N303S [11[2][4][5][10]
Molecular Weight 443.52 g/mol (1121131411511 71
CAS Number 80724-19-2 (1121415161171
Excitation Maximum (Aex) ~553-557 nm [B1141[7]
Emission Maximum (Aem) ~575-580 nm 31141171
Appearance Purple powder [1]

Solubility Soluble in DMSO and DMF [1][4][10]
Purity >95% (HPLC) [1][4][10]

Experimental Protocols

The primary application of 5-TRITC is the covalent labeling of primary amines in biomolecules,
such as proteins and amine-modified oligonucleotides. The isothiocyanate group of 5-TRITC
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reacts with primary amines to form a stable thiourea bond. Below is a detailed protocol for
labeling an antibody with 5-TRITC, adapted from procedures provided by Thermo Fisher
Scientific.

Materials Required:

e Antibody Solution: Purified antibody in an amine-free buffer (e.g., 100 mM
carbonate/bicarbonate buffer, pH 9.0). The antibody solution should be at a concentration of
approximately 6 mg/mL.

e 5-TRITC Solution: 5-TRITC dissolved in anhydrous dimethyl sulfoxide (DMSO) at a
concentration of 1 mg/mL. This solution should be prepared fresh immediately before use.

o Conjugation Buffer: 100 mM carbonate/bicarbonate buffer, pH 9.0.

 Purification Column: A gel filtration column (e.g., Zeba™ Desalt Spin Column) or dialysis
equipment for removing excess and hydrolyzed dye.

Procedure for Antibody Labeling with TRITC:

o Prepare the Antibody: Dialyze the antibody solution against the conjugation buffer to ensure
the absence of primary amine-containing substances (e.g., Tris buffer or glycine) and to
adjust the pH for optimal reaction efficiency.

o Prepare the TRITC Solution: Immediately before starting the labeling reaction, dissolve the
5-TRITC powder in DMSO to a final concentration of 1 mg/mL.

e Labeling Reaction:

o While gently stirring, slowly add 35 pL of the 1 mg/mL TRITC solution to 1 mL of the 6
mg/mL antibody solution. This provides a molar excess of the fluorophore.

o Incubate the reaction mixture for 2 hours at room temperature in the dark to prevent
photobleaching of the dye.

¢ Purification of the Conjugate:
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o Remove the unreacted and hydrolyzed TRITC from the labeled antibody by gel filtration or
dialysis.

o For gel filtration, equilibrate the column with a suitable buffer (e.g., PBS) and apply the
reaction mixture. Collect the fractions containing the labeled antibody, which will elute first.

o Storage of the Conjugate: Store the purified TRITC-labeled antibody at 4°C, protected from
light. For long-term storage, it is recommended to add a cryoprotectant (e.g., glycerol) and
store at -20°C.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for labeling a protein with 5-TRITC.

Protein Solution
(Amine-free buffer, pH 9.0)

Final Product
uct .
TRITC-Labeled Protein

Click to download full resolution via product page

Caption: Workflow for the covalent labeling of a protein with 5-TRITC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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